Cas no 36404-82-7 (2-octan-2-ylisoindole-1,3-dione)

2-octan-2-ylisoindole-1,3-dione structure
36404-82-7 structure
Product name:2-octan-2-ylisoindole-1,3-dione
CAS No:36404-82-7
MF:C16H21NO2
MW:259.3434445858
CID:921305
PubChem ID:228117

2-octan-2-ylisoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-octan-2-ylisoindole-1,3-dione
    • AC1Q6JYO; AC1L5FZL; AR-1C9615; 2-Octylphthalimide; 2-Octylphthalimid; 2-(octan-2-yl)-1h-isoindole-1,3(2h)-dione; NSC20736; NSC127004; N-(2-Octyl)-phthalimid; N-2-Octylphthalimid; N-(1-methyl-heptyl)-phthalimide; CTK5A0885;
    • 36404-82-7
    • 2-(octan-2-yl)-1h-isoindole-1,3(2h)-dione
    • DS-004306
    • NSC127004
    • NSC20736
    • 5440-75-5
    • NSC-127004
    • NSC-20736
    • DTXSID30281204
    • Inchi: InChI=1S/C16H21NO2/c1-3-4-5-6-9-12(2)17-15(18)13-10-7-8-11-14(13)16(17)19/h7-8,10-12H,3-6,9H2,1-2H3
    • InChI Key: XHEHIHZWIAZNFX-UHFFFAOYSA-N
    • SMILES: CCCCCCC(C)N1C(=O)C2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 259.157228913g/mol
  • Monoisotopic Mass: 259.157228913g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 37.4Ų

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